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Compound of Interest

Compound Name: Decyl disulfide

Cat. No.: B1670170 Get Quote

Abstract: This technical guide provides a comprehensive overview of decyl disulfide
(C₂₀H₄₂S₂), a symmetrical organic disulfide. It is intended for researchers, scientists, and

professionals in drug development and materials science. This document delves into the core

chemical and physical properties of decyl disulfide, outlines detailed synthesis protocols,

discusses its chemical reactivity, and explores its current and potential applications. The guide

emphasizes the causal relationships behind its properties and experimental methodologies,

ensuring a deep, actionable understanding for the scientific community.

Introduction to Decyl Disulfide
Decyl disulfide, also known as didecyl disulfide or 1-(decyldisulfanyl)decane, is an

organosulfur compound characterized by a disulfide bond (S-S) linking two decyl groups.[1][2]

The disulfide bond is a pivotal functional group, imparting unique chemical reactivity and

structural characteristics that are leveraged in various scientific and industrial fields. While

seemingly a simple symmetrical dialkyl disulfide, its long alkyl chains confer specific properties

such as hydrophobicity and the ability to form ordered structures on surfaces. Understanding

the interplay between the disulfide core and the decyl chains is crucial for its application in

advanced materials and biological systems. Disulfide bonds are integral to the structure and

function of many proteins and peptides, and synthetic disulfides like decyl disulfide serve as

valuable models for studying their behavior.[3][4]
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The fundamental architecture of decyl disulfide consists of two ten-carbon alkyl chains

covalently linked through a sulfur-sulfur bond. The S-S bond length is approximately 2.05 Å,

and the C-S-S-C dihedral angle tends towards 90°, which minimizes steric hindrance and

stabilizes the molecule.[5] This non-planar geometry is a hallmark of disulfide-containing

molecules.

Molecular Structure
The structure of decyl disulfide can be represented as CH₃(CH₂)₉-S-S-(CH₂)₉CH₃. The two

long, flexible alkyl chains dominate the molecule's overall size and van der Waals interactions.

Caption: Chemical structure of decyl disulfide.

Physicochemical Data
The physical and chemical properties of decyl disulfide are summarized in the table below.

These properties are critical for predicting its behavior in various solvents and temperature

conditions, which is essential for designing experiments and applications.

Property Value Source

Molecular Formula C₂₀H₄₂S₂ [1][6]

Molecular Weight 346.68 g/mol [1][2][6]

IUPAC Name 1-(decyldisulfanyl)decane [1]

CAS Number 10496-18-1 [1][6]

Appearance Liquid [7]

Boiling Point 208 °C at 2 mmHg [2][8]

Melting Point 17 °C [7]

Density 0.89 g/cm³ [2][8]

Solubility Insoluble in water [9]

LogP (Octanol/Water) 9.9 [1]
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Synthesis of Decyl Disulfide
Symmetrical disulfides like decyl disulfide are most commonly synthesized by the oxidation of

the corresponding thiol, in this case, 1-decanethiol. This method is efficient and high-yielding.

[5] An alternative approach involves the reaction of an alkyl halide with a sulfur source.[10][11]

Synthesis via Oxidation of 1-Decanethiol
The oxidation of thiols to disulfides is a fundamental transformation in organic sulfur chemistry.

A variety of oxidizing agents can be employed, with iodine and hydrogen peroxide being

common choices in a laboratory setting. The choice of oxidant and reaction conditions is crucial

to prevent over-oxidation to sulfonic acids.
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Process Work-up & Purification

1-Decanethiol (2 eq.)

Reaction Vessel
Stirring at Room TemperatureOxidizing Agent (e.g., I₂, H₂O₂)

Solvent (e.g., Ethanol)

Solvent Extraction Column Chromatography Decyl Disulfide

Decyl Disulfide
(R-S-S-R)

1-Decanethiol
(2 R-SH)

Reduction
(e.g., DTT, TCEP)

Thiosulfinate
(R-S(O)-S-R)

Oxidation
(Strong Oxidants)

Mixed Disulfide
(R-S-S-R')

Thiol-Disulfide Exchange

Thiol (R'-SH)

Thiol-Disulfide Exchange

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1670170?utm_src=pdf-body
https://www.benchchem.com/product/b1670170?utm_src=pdf-body
https://en.wikipedia.org/wiki/Disulfide
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0034-1380291
https://www.organic-chemistry.org/synthesis/C1S/disulfides.shtm
https://www.benchchem.com/product/b1670170?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1670170?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-disulfide
https://www.chemical-suppliers.eu/enp/didecyl-disulfide-PX284279
https://www.researchgate.net/publication/311636844_Reactivity_of_disulfide_bonds_is_markedly_affected_by_structure_and_environment_Implications_for_protein_modification_and_stability
https://pmc.ncbi.nlm.nih.gov/articles/PMC7645163/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7645163/
https://en.wikipedia.org/wiki/Disulfide
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C20H42S2/c1-3-5-7-9-11-13-15-17-19-21-22-20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3
https://labsolu.ca/product/didecyl-disulfide/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3233302.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3233302.aspx
https://www.chemeo.com/cid/41-642-3/Decyl-disulfide
https://www.chemeo.com/cid/41-642-3/Decyl-disulfide
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0034-1380291
https://www.organic-chemistry.org/synthesis/C1S/disulfides.shtm
https://www.benchchem.com/product/b1670170#decyl-disulfide-chemical-properties-and-structure
https://www.benchchem.com/product/b1670170#decyl-disulfide-chemical-properties-and-structure
https://www.benchchem.com/product/b1670170#decyl-disulfide-chemical-properties-and-structure
https://www.benchchem.com/product/b1670170#decyl-disulfide-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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